![molecular formula C15H11FN4O2 B5647801 5-(1,3-benzodioxol-5-yl)-2-(3-fluorobenzyl)-2H-tetrazole](/img/structure/B5647801.png)
5-(1,3-benzodioxol-5-yl)-2-(3-fluorobenzyl)-2H-tetrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 5-(1,3-benzodioxol-5-yl)-2-(3-fluorobenzyl)-2H-tetrazole often involves multi-step organic reactions, including cyclization, alkylation, and condensation processes. For instance, the synthesis of medium benzene-fused oxacycles starting from 2-hydroxybenzyl alcohols and catechol highlights the complexity of synthesizing benzodioxol derivatives (Saniger et al., 2003).
Molecular Structure Analysis
The molecular structure of compounds in this category often features a combination of multiple aromatic systems and heterocyclic elements, such as tetrazole, which significantly influences their chemical behavior. The crystal structure elucidation of related compounds, like 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H- benzimidazole-5-carbonitrile, provides insights into the intramolecular and intermolecular interactions that govern their stability and reactivity (Özbey et al., 2004).
Chemical Reactions and Properties
Chemical reactions involving these compounds can vary widely, encompassing nucleophilic substitutions, electrophilic additions, and redox reactions, which are crucial for their functionalization and application in synthesis. Their interaction with other molecules, such as DNA, through intercalation, as shown in studies on similar compounds, also points to their potential biological activity (Fang et al., 2016).
properties
IUPAC Name |
5-(1,3-benzodioxol-5-yl)-2-[(3-fluorophenyl)methyl]tetrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN4O2/c16-12-3-1-2-10(6-12)8-20-18-15(17-19-20)11-4-5-13-14(7-11)22-9-21-13/h1-7H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFDISDRFPYSTQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NN(N=N3)CC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1,3-benzodioxol-5-yl)-2-(3-fluorobenzyl)-2H-tetrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.